ethyl [(2,6-dimethyl-4-quinolinyl)thio]acetate

• IUPAC Name: ethyl 2-(2,6-dimethylquinolin-4-yl)sulfanylacetate
• InChI: InChI=1S/C15H17NO2S/c1-4-18-15(17)9-19-14-8-11(3)16-13-6-5-10(2)7-12(13)14/h5-8H,4,9H2,1-3H3
• InChI Key: YJAUJELHIOXUDS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CSC1=C2C=C(C=CC2=NC(=C1)C)C
• Molecular Formula: C15H17NO2S
• Molecular Weight: 275.4 g/mol

Description

Ethyl [(2,6-dimethyl-4-quinolinyl)thio]acetate, also known as DMQA, is a chemical compound that has been studied for its potential use in various scientific applications. It is a thioester derivative of 2,6-dimethyl-4-quinolinecarboxylic acid and has been found to exhibit interesting biochemical and physiological effects.

Mechanism of Action

The mechanism of action of ethyl [(2,6-dimethyl-4-quinolinyl)thio]acetate is not fully understood, but it is believed to involve the formation of reactive oxygen species (ROS) upon exposure to light, which can cause damage to cells and tissues. ethyl [(2,6-dimethyl-4-quinolinyl)thio]acetate has been shown to exhibit selective cytotoxicity towards cancer cells, which may be related to its ability to induce apoptosis or programmed cell death.
Biochemical and Physiological Effects
ethyl [(2,6-dimethyl-4-quinolinyl)thio]acetate has been found to exhibit interesting biochemical and physiological effects, including its ability to bind to DNA and RNA, its ability to inhibit the activity of certain enzymes, and its ability to induce apoptosis in cancer cells. ethyl [(2,6-dimethyl-4-quinolinyl)thio]acetate has also been shown to exhibit antioxidant activity and to protect cells from oxidative stress.

Advantages and Limitations for Lab Experiments

Ethyl [(2,6-dimethyl-4-quinolinyl)thio]acetate has several advantages for use in lab experiments, including its ease of synthesis, its fluorescent properties, and its potential as a photosensitizer for photodynamic therapy. However, ethyl [(2,6-dimethyl-4-quinolinyl)thio]acetate also has some limitations, including its potential toxicity, its instability in aqueous solutions, and its limited solubility in organic solvents.

Future Directions

There are several future directions for the study of ethyl [(2,6-dimethyl-4-quinolinyl)thio]acetate, including its use as a potential drug candidate for the treatment of cancer and other diseases, its use as a fluorescent probe for the detection of metal ions, and its use as a photosensitizer for photodynamic therapy. Other potential future directions include the synthesis of ethyl [(2,6-dimethyl-4-quinolinyl)thio]acetate derivatives with improved properties, the development of new methods for the synthesis of ethyl [(2,6-dimethyl-4-quinolinyl)thio]acetate, and the study of the mechanism of action of ethyl [(2,6-dimethyl-4-quinolinyl)thio]acetate in more detail.
Conclusion
In conclusion, ethyl [(2,6-dimethyl-4-quinolinyl)thio]acetate is a chemical compound that has been studied for its potential use in various scientific applications. It can be synthesized using a two-step process and has been found to exhibit interesting biochemical and physiological effects. ethyl [(2,6-dimethyl-4-quinolinyl)thio]acetate has several advantages for use in lab experiments, but also has some limitations. There are several future directions for the study of ethyl [(2,6-dimethyl-4-quinolinyl)thio]acetate, including its use as a potential drug candidate for the treatment of cancer and other diseases, its use as a fluorescent probe for the detection of metal ions, and its use as a photosensitizer for photodynamic therapy.

Synthesis Methods

Ethyl [(2,6-dimethyl-4-quinolinyl)thio]acetate can be synthesized using a two-step process involving the reaction of 2,6-dimethyl-4-quinolinecarboxylic acid with thionyl chloride to form the acid chloride derivative, which is then reacted with ethyl mercaptan to form ethyl [(2,6-dimethyl-4-quinolinyl)thio]acetate. The purity of ethyl [(2,6-dimethyl-4-quinolinyl)thio]acetate can be improved by recrystallization from a suitable solvent.

Scientific Research Applications

Ethyl [(2,6-dimethyl-4-quinolinyl)thio]acetate has been studied for its potential use in various scientific applications, including its use as a fluorescent probe for the detection of metal ions, its use as a photosensitizer for photodynamic therapy, and its use as a potential drug candidate for the treatment of cancer and other diseases.